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Compound Name: Lauric acid diethanolamide

Cat. No.: B085886 Get Quote

Introduction
Lauric acid diethanolamide (LDEA), also known as Lauramide DEA, is a nonionic surfactant

synthesized from the reaction of lauric acid, a medium-chain fatty acid, with diethanolamine.[1]

Its amphipathic molecular structure, possessing both a hydrophobic lauric acid tail and a

hydrophilic diethanolamine head, allows it to effectively reduce surface tension at the interface

between oil and water. This property makes LDEA a versatile ingredient in a variety of

commercial products, primarily in cosmetics, personal care items, and cleaning solutions where

it functions as a foaming agent, emulsifier, and viscosity builder.[1][2]

While extensively used in consumer goods, the application of lauric acid diethanolamide in a

dedicated research context, particularly in drug development, is less documented. However, its

fundamental surfactant properties suggest its utility in various laboratory applications, such as

the formulation of emulsions and microemulsions for drug delivery, the stabilization of

particulate suspensions, and potentially as a component in specialized cleaning or lysis buffers.

It is critical to distinguish lauric acid diethanolamide from its precursor, lauric acid. Lauric acid

itself has been the subject of significant research for its own biological activities, including the

induction of apoptosis in cancer cells and modulation of inflammatory pathways.[3][4] This

document will focus on the applications of lauric acid diethanolamide as a nonionic surfactant

and will also present the signaling pathways associated with lauric acid to provide a broader

context and suggest potential areas of future investigation for its derivatives.
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Physicochemical Properties of Lauric Acid
Diethanolamide
A summary of the key physicochemical properties of lauric acid diethanolamide is presented

below. These properties are essential for considering its application in research formulations.

Property Value Reference

CAS Number 120-40-1 [2]

Molecular Formula C₁₆H₃₃NO₃ [2]

Molecular Weight 287.44 g/mol [5]

Appearance
Pale yellow to amber viscous

liquid or waxy solid
[2]

Solubility

Insoluble in water; Soluble in

lower alcohols, propylene

glycol, polyethylene glycols

[5]

pH (1% solution) 9-11 [5]

Boiling Point 462 to 471 °F at 760 mmHg [5]

Application Notes
Emulsification and Solubilization for Drug Delivery
Systems
Lauric acid diethanolamide's primary function as a surfactant makes it a candidate for the

formulation of emulsions, microemulsions, and nanoemulsions, which are of significant interest

for enhancing the solubility and bioavailability of poorly water-soluble drugs.[6] As a nonionic

surfactant, LDEA can be less irritating than its ionic counterparts, which is a desirable

characteristic for topical and other drug delivery routes.[1]

Key Research Applications:
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Topical Formulations: LDEA can be used to create stable oil-in-water (o/w) or water-in-oil

(w/o) emulsions for the delivery of hydrophobic drugs through the skin. Its viscosity-

enhancing properties can also contribute to the desired consistency of creams and lotions.[1]

Oral Drug Delivery: Microemulsions formulated with nonionic surfactants can increase the

dissolution and absorption of orally administered hydrophobic drugs.[7] While research

specifically citing LDEA is sparse, its properties are analogous to other nonionic surfactants

used for this purpose.

Stabilization of Nanoparticle Suspensions: In the synthesis of polymeric or lipid-based

nanoparticles for drug delivery, surfactants are often required to prevent aggregation and

ensure stability. LDEA could serve as a stabilizing agent in such formulations.

Foam Stabilization in In Vitro Models and Cleaning
Protocols
In a laboratory setting, the ability of lauric acid diethanolamide to generate and stabilize foam

can be leveraged in various applications.

Key Research Applications:

Cell Lysis Buffers: While not a conventional choice, LDEA's detergent properties could be

explored in the formulation of gentle, non-denaturing cell lysis buffers for the extraction of

certain cellular components. Its nonionic character would be less disruptive to protein

structures than strong ionic detergents.

Specialized Cleaning Solutions: LDEA is an effective cleaning agent and can be a

component of laboratory-grade detergents for cleaning glassware and equipment,

particularly for removing oils and greasy residues.[1]

Experimental Protocols
Protocol 1: Formulation of an Oil-in-Water (O/W)
Microemulsion for Topical Drug Delivery
This protocol describes a general method for preparing an oil-in-water microemulsion using

lauric acid diethanolamide as a surfactant. This method can be adapted for the encapsulation
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of a hydrophobic active pharmaceutical ingredient (API).

Materials:

Lauric acid diethanolamide (LDEA)

Co-surfactant (e.g., ethanol, propylene glycol)

Oil phase (e.g., isopropyl myristate, oleic acid)

Aqueous phase (e.g., deionized water, phosphate-buffered saline)

Hydrophobic API

Magnetic stirrer and stir bar

Vials or beakers

Procedure:

Preparation of the Oil Phase:

Dissolve the hydrophobic API in the selected oil phase at the desired concentration.

Add lauric acid diethanolamide to the oil phase. A typical starting concentration range is

5-20% (w/w).

Stir the mixture gently until the LDEA is fully dissolved.

Addition of Co-surfactant:

To the oil/surfactant mixture, add the co-surfactant. The ratio of surfactant to co-surfactant

(Sₘᵢₓ) often ranges from 1:1 to 4:1.

Stir until a homogenous mixture is formed.

Titration with Aqueous Phase:

Place the oil/surfactant/co-surfactant mixture on a magnetic stirrer.
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Slowly add the aqueous phase dropwise to the oil phase while stirring continuously.

Observe the mixture for changes in transparency. The formation of a clear, transparent,

and stable microemulsion indicates successful formulation.

Continue adding the aqueous phase until the desired oil-to-water ratio is achieved or until

the microemulsion becomes unstable (indicated by turbidity).

Characterization:

The resulting microemulsion should be characterized for droplet size (e.g., using dynamic

light scattering), polydispersity index, pH, and stability over time and at different

temperatures.

Experimental Workflow for Microemulsion Formulation
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Caption: Workflow for O/W microemulsion formulation.

Signaling Pathways of Lauric Acid (Precursor to
LDEA)
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While research on the specific signaling pathways affected by lauric acid diethanolamide is

not readily available, its precursor, lauric acid, has been shown to modulate several important

cellular pathways. This information may provide a basis for future research into the biological

effects of LDEA.

Lauric Acid-Induced Apoptosis in Cancer Cells
Studies have shown that lauric acid can induce apoptosis in breast and endometrial cancer

cells through a mechanism involving the generation of reactive oxygen species (ROS) and the

activation of specific signaling cascades.[3]

Key pathway elements:

Lauric acid increases intracellular ROS levels.

This leads to the phosphorylation and activation of the Epidermal Growth Factor Receptor

(EGFR).

Activated EGFR, in turn, activates downstream pathways including the ERK and JNK

signaling cascades.

This signaling cascade results in the expression of c-fos and the phosphorylation of c-Jun,

leading to apoptosis.[3]

Diagram of Lauric Acid-Induced Apoptotic Signaling
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Caption: Lauric acid-induced signaling in cancer cells.

Anti-Neuroinflammatory Effects of Lauric Acid
Lauric acid has also been shown to alleviate neuroinflammatory responses in microglia, the

resident immune cells of the central nervous system. This effect is mediated, in part, through

the G protein-coupled receptor 40 (GPR40).[4]

Key pathway elements:

Lauric acid binds to and activates GPR40 on microglial cells.
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Activation of this pathway suppresses the production of nitric oxide (NO), reactive oxygen

species (ROS), and proinflammatory cytokines induced by inflammatory stimuli like

lipopolysaccharide (LPS).

This suppression involves the reduced phosphorylation of p38-MAPK and JNK.[4]

Diagram of Lauric Acid's Anti-Inflammatory Pathway
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Caption: Lauric acid's anti-neuroinflammatory pathway.

Conclusion
Lauric acid diethanolamide is a well-established nonionic surfactant with a range of

properties that make it suitable for various research applications, particularly in the formulation

of drug delivery systems. While detailed protocols for its use in advanced research are not

widely published, its functions as an emulsifier, stabilizer, and viscosity modifier provide a

strong basis for its inclusion in experimental formulations. Further research is warranted to

explore the potential biological activities of LDEA itself, drawing inspiration from the significant
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findings related to its precursor, lauric acid. The protocols and data presented here offer a

starting point for researchers and drug development professionals to incorporate lauric acid
diethanolamide into their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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